Cas no 56969-27-8 (1-(4-methoxyphenyl)-4,5-dihydro-1H,3H-1,4-epoxy[1,4]oxazepino[4,3-a]benzimidazole)

1-(4-methoxyphenyl)-4,5-dihydro-1H,3H-1,4-epoxy[1,4]oxazepino[4,3-a]benzimidazole structure
56969-27-8 structure
Product name:1-(4-methoxyphenyl)-4,5-dihydro-1H,3H-1,4-epoxy[1,4]oxazepino[4,3-a]benzimidazole
CAS No:56969-27-8
MF:C18H16N2O3
MW:308.331244468689
CID:1603348
PubChem ID:3044269

1-(4-methoxyphenyl)-4,5-dihydro-1H,3H-1,4-epoxy[1,4]oxazepino[4,3-a]benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methoxyphenyl)-4,5-dihydro-1H,3H-1,4-epoxy[1,4]oxazepino[4,3-a]benzimidazole
    • BRN 1157965
    • 56969-27-8
    • 4,5-Dihydro-1-(4-methoxyphenyl)-1,4-epoxy-1H,3H-(1,4)oxazepino(4,3-a)benzimidazole
    • 1,4-Epoxy-1H,3H-(1,4)oxazepino(4,3-a)benzimidazole, 4,5-dihydro-1-(4-methoxyphenyl)-
    • DTXSID60972431
    • Inchi: InChI=1S/C18H16N2O3/c1-21-13-8-6-12(7-9-13)18-17-19-15-4-2-3-5-16(15)20(17)10-14(23-18)11-22-18/h2-9,14H,10-11H2,1H3
    • InChI Key: ZZTVBGGOFIFPJC-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C23C4=NC5=CC=CC=C5N4CC(O2)CO3

Computed Properties

  • Exact Mass: 308.11618
  • Monoisotopic Mass: 308.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.5Ų
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.4
  • Boiling Point: 538.3°C at 760 mmHg
  • Flash Point: 279.4°C
  • Refractive Index: 1.695
  • PSA: 45.51

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